Cas no 1805028-73-2 (4-Bromo-2-nitro-3-(trifluoromethoxy)toluene)
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene
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- Inchi: 1S/C8H5BrF3NO3/c1-4-2-3-5(9)7(6(4)13(14)15)16-8(10,11)12/h2-3H,1H3
- InChI Key: ZGVVOALHCNXQBA-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1OC(F)(F)F)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 268
- XLogP3: 4
- Topological Polar Surface Area: 55
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010007304-1g |
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene |
1805028-73-2 | 97% | 1g |
1,490.00 USD | 2021-07-06 |
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene: A Comprehensive Overview
4-Bromo-2-nitro-3-(trifluoromethoxy)toluene, with the CAS number CAS No. 1805028-73-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its unique structure, which includes a toluene derivative substituted with a bromine atom at the 4-position, a nitro group at the 2-position, and a trifluoromethoxy group at the 3-position. These substituents confer the molecule with distinctive electronic and steric properties, making it an invaluable building block in various chemical reactions and applications.
The synthesis of 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to streamline the process while minimizing waste generation. These innovations not only enhance the scalability of production but also align with global sustainability goals.
In terms of applications, 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene has found extensive use as an intermediate in the synthesis of complex organic molecules, particularly in drug discovery and agrochemical development. Its nitro group serves as a versatile functional handle for further transformations, such as reductions to form amino groups or oxidations to generate carboxylic acids. The trifluoromethoxy substituent, on the other hand, imparts enhanced stability and bioavailability to the resulting compounds, making it a preferred choice in medicinal chemistry.
Recent studies have also highlighted the potential of 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene in materials science. For example, its ability to act as a precursor for advanced polymers and functional materials has been explored in depth. Researchers have demonstrated that derivatives of this compound can be incorporated into polymer networks to improve mechanical properties or serve as sensors for detecting environmental changes. Such applications underscore its versatility across diverse scientific domains.
The toxicity profile of 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene has been a subject of recent investigations due to its increasing industrial relevance. Studies conducted under controlled laboratory conditions suggest that while the compound exhibits moderate cytotoxicity against certain cell lines, its specific mechanism of action remains under scrutiny. Regulatory agencies are closely monitoring these findings to ensure safe handling practices in industrial settings.
In conclusion, 4-Bromo-2-nitro-3-(trifluoromethoxy)toluene, with its unique structural features and versatile reactivity, continues to play a pivotal role in modern chemical research and industry. As advancements in synthetic methodologies and application domains unfold, this compound is poised to contribute even more significantly to scientific progress. Its continued exploration will undoubtedly yield novel insights into its potential across an ever-expanding spectrum of uses.
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